Cas no 19730-13-3 (propyl[(pyridin-3-yl)methyl]amine)

• Product Name: propyl[(pyridin-3-yl)methyl]amine
• CAS No: 19730-13-3
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 1086911
• PubChem ID: 4716572
• Update Time: 2025-10-30

propyl[(pyridin-3-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• N-(Pyridin-3-ylmethyl)propan-1-amine
• N-(3-pyridinylmethyl)-1-propanamine(SALTDATA: FREE)
• N-propyl-3-Pyridinemethanamine
• propyl-pyridin-3-ylmethyl-amine
• UKRORGSYN-BB BBV-081748
• N-(3-PYRIDINYLMETHYL)-1-PROPANAMINE
• propyl[(pyridin-3-yl)methyl]amine
• SB76199
• AKOS000190100
• PROPYL(PYRIDIN-3-YLMETHYL)AMINE
• BS-35816
• MFCD07405051
• SCHEMBL3738479
• BBL000125
• G43092
• STK510879
• DA-43358
• DTXSID50405884
• CHEMBL2286833
• EN300-167209
• 19730-13-3
• 3-Pyridinemethanamine, N-propyl-

• MDL： MFCD07405051
• Inchi： 1S/C9H14N2/c1-2-5-10-7-9-4-3-6-11-8-9/h3-4,6,8,10H,2,5,7H2,1H3
• InChI Key： GCBOUAABYXKHIS-UHFFFAOYSA-N
• SMILES： N(CC1C=NC=CC=1)CCC

Computed Properties

• Exact Mass: 150.11600
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Color/Form: NA
• Density: 1.0±0.1 g/cm3
• Boiling Point: 236.4±15.0 °C at 760 mmHg
• Flash Point: 140.9±26.5 °C
• PSA: 24.92000
• LogP: 1.97210

propyl[(pyridin-3-yl)methyl]amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on propyl[(pyridin-3-yl)methyl]amine

Research Briefing on Propyl[(pyridin-3-yl)methyl]amine (CAS: 19730-13-3) in Chemical Biology and Pharmaceutical Applications

Propyl[(pyridin-3-yl)methyl]amine (CAS: 19730-13-3) is a chemical compound with significant potential in chemical biology and pharmaceutical research. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. This briefing provides an overview of the latest research findings, methodologies, and applications associated with this compound.

The compound's unique structure, featuring a pyridine ring and an amine functional group, enables it to interact with various biological targets. Recent investigations have focused on its use as a ligand in metal-catalyzed reactions and as a building block for the synthesis of more complex molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the binding affinity of inhibitors targeting the SARS-CoV-2 main protease, suggesting its potential in antiviral drug development.

In addition to its applications in drug discovery, propyl[(pyridin-3-yl)methyl]amine has been explored for its role in chemical biology. Researchers have utilized it as a probe to study enzyme mechanisms and protein-ligand interactions. A recent paper in ACS Chemical Biology reported its use in the development of fluorescent probes for imaging intracellular processes, showcasing its utility in understanding cellular pathways at a molecular level.

Methodologically, the synthesis and characterization of propyl[(pyridin-3-yl)methyl]amine have been refined to improve yield and purity. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to ensure the compound's structural integrity. Furthermore, computational modeling has been leveraged to predict its interactions with biological targets, providing insights that guide experimental design.

The compound's safety profile and pharmacokinetic properties have also been subjects of recent research. Preliminary in vitro and in vivo studies indicate favorable bioavailability and low toxicity, making it a promising candidate for further preclinical development. However, challenges such as metabolic stability and potential off-target effects remain to be addressed in future studies.

In conclusion, propyl[(pyridin-3-yl)methyl]amine (CAS: 19730-13-3) represents a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from drug development to molecular probes, underscore its importance in advancing our understanding of biological systems and therapeutic interventions. Ongoing research aims to expand its utility and address existing limitations, paving the way for its broader adoption in the field.